1-(2-aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 1-(2-aminoanilino)-2,3,4,4a-tetrahydroxanthen-9-one
• InChI: InChI=1S/C19H18N2O2/c20-13-7-2-3-8-14(13)21-15-9-5-11-17-18(15)19(22)12-6-1-4-10-16(12)23-17/h1-4,6-8,10,17,21H,5,9,11,20H2
• InChI Key: MWAZUOMVQNNBHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(=C(C1)NC3=CC=CC=C3N)C(=O)C4=CC=CC=C4O2

Description

1-(2-Aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one is a complex organic compound that belongs to the class of xanthene derivatives. This compound is characterized by its unique structure, which includes an aminoaniline group attached to a tetrahydro-xanthenone core. Xanthene derivatives are known for their diverse biological activities and applications in various fields, including medicinal chemistry and materials science.

Preparation Methods

The synthesis of 1-(2-aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one typically involves multi-step organic reactions. One common synthetic route includes the cyclization of 4-(2-aminoanilino)-2-benzylthiopyrimidine. The process begins with the reaction of 2-thiouracil with benzyl chloride in the presence of a base to form 2-benzylthiouracil. This intermediate is then chlorinated with phosphorus oxychloride to yield 4-chloro-2-benzylthiopyrimidine. The subsequent reaction with ortho-phenylenediamine in methanol under reflux conditions produces 4-(2-aminoanilino)-2-benzylthiopyrimidine .

Chemical Reactions Analysis

1-(2-Aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the aminoaniline group, where reagents like alkyl halides or acyl chlorides are used.

Cyclization: The compound can undergo cyclization reactions to form more complex structures, such as benzimidazoles and benzodiazepines.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, treatment with polyphosphoric acid can yield cyclohepta[1’,2’:4,5]pyrrolo[1,2-a]benzimidazole .

Scientific Research Applications

1-(2-Aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one has several scientific research applications:

Medicinal Chemistry: This compound and its derivatives are studied for their potential antitumor, antimicrobial, and antifungal properties.

Materials Science: Xanthene derivatives are used in the development of dyes and sensors due to their photophysical properties.

Biological Research: The compound is investigated for its role as a ligand in various biochemical processes.

Mechanism of Action

The mechanism of action of 1-(2-aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one involves its interaction with specific molecular targets. For instance, it may act as an agonist or inhibitor of certain enzymes or receptors. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to 1-(2-aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one include other xanthene derivatives and aminoaniline-containing molecules. These compounds share structural similarities but may differ in their biological activities and applications. For example:

2-(2-Aminoanilino)-5-methylthiophene-3-carbonitrile: Known for its antitumor and antimicrobial properties.

4-(2-Aminoethyl)-N-(3,5-dimethylphenyl)piperidine-1-carboxamide: Studied for its potential as a treatment for psychotic disorders.

The uniqueness of 1-(2-aminoanilino)-2,3,4,4a-tetrahydro-9H-xanthen-9-one lies in its specific structure, which allows for diverse chemical reactions and applications in various scientific fields.